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Compound of Interest

Compound Name: Direct Red 75 tetrasodium

Cat. No.: B15546832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Direct Red 75 tetrasodium salt (CAS No: 2829-43-8), a disazo dye. The document details its

solubility in aqueous and organic media, presents a standardized experimental protocol for

solubility determination, and illustrates the workflow for solubility assessment.

Introduction
Direct Red 75, also known as C.I. 25380, Chlorazol Fast Pink BK, or Sirius Rose BB, is a

water-soluble dye widely used in biological staining and for coloring paper, leather, silk, and

wool.[1][2][3] Its molecular structure, featuring multiple sulfonate groups, imparts a significant

affinity for water.[4] Understanding its solubility is critical for its application in various scientific

and industrial processes, ensuring optimal performance and reproducibility.

Chemical Structure: Direct Red 75 is a tetrasodium salt with the molecular formula

C₃₃H₂₂N₈Na₄O₁₅S₄.[1][5] The presence of four sodium sulfonate groups makes it a highly polar

molecule, which is the primary determinant of its solubility profile.

Solubility Data
The solubility of Direct Red 75 is highest in water and significantly lower in organic solvents.

The data is summarized below for easy comparison.
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2.1 Aqueous Solubility

The solubility of Direct Red 75 in water is temperature-dependent, increasing as the

temperature rises.[4] This property is crucial when preparing stock solutions or performing

dyeing processes at elevated temperatures.

Temperature Solubility (g/L)

60 °C (140 °F) 35

97 °C (207 °F) 42

[Data sourced from World dye variety[1]]

2.2 Organic Solvent Solubility

Direct Red 75 exhibits limited to no solubility in most organic solvents. This is consistent with its

highly polar and ionic nature.[1][2][5]

Solvent Solubility

Ethylene Glycol Ether Slightly Soluble

Ethanol Slightly Soluble

Other Organic Solvents Insoluble

[Data sourced from ChemBK and World dye

variety[1][5]]

Experimental Protocol for Solubility Determination
This section outlines a general experimental methodology for determining the solubility of

Direct Red 75 in a given solvent system. This protocol is based on the standard "shake-flask"

method, which is a reliable technique for assessing the solubility of solids in liquids.

3.1 Materials and Equipment

Direct Red 75 Tetrasodium powder
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Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks

Scintillation vials or sealed flasks

Orbital shaker or magnetic stirrer with temperature control

Centrifuge

UV-Vis Spectrophotometer

Syringe filters (e.g., 0.45 µm pore size)

Pipettes and standard laboratory glassware

3.2 Procedure

Preparation of Supersaturated Solutions: Add an excess amount of Direct Red 75 powder to

a known volume of the solvent in a sealed flask. The amount should be more than the

anticipated saturation point to ensure a solid phase remains.

Equilibration: Place the sealed flasks in an orbital shaker or on a stirrer with controlled

temperature. Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure

that equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: After equilibration, allow the flasks to stand undisturbed to let the excess

solid settle. For solvents where settling is slow, centrifugation can be used to separate the

solid phase from the saturated solution.

Sample Extraction: Carefully extract an aliquot of the clear supernatant using a pipette. To

ensure no solid particles are transferred, pass the aliquot through a syringe filter into a clean

vial.

Dilution: Accurately dilute the filtered saturated solution with the same solvent to a

concentration that falls within the linear range of the UV-Vis spectrophotometer. A calibration
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curve should be prepared beforehand.

Concentration Measurement: Measure the absorbance of the diluted solution using the UV-

Vis spectrophotometer at the wavelength of maximum absorbance (λmax) for Direct Red 75.

Calculation: Determine the concentration of the diluted sample using the previously

established calibration curve. Calculate the original concentration in the saturated solution by

accounting for the dilution factor. The final value is expressed as g/L or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Direct Red 75.
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Caption: Workflow for determining dye solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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